Cas no 1310384-76-9 (ETHYNYLBORONIC ACID MIDA ESTER)

Ethylynylboronic acid MIDA ester is a stable, crystalline organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantage lies in the N-methyliminodiacetic acid (MIDA) protecting group, which enhances stability against protodeboronation and hydrolysis, allowing for prolonged storage and handling under ambient conditions. The ethynyl moiety enables selective functionalization in complex molecular architectures, making it valuable in pharmaceutical and materials chemistry. The MIDA boronate’s slow-release properties facilitate controlled reactivity, improving selectivity in iterative cross-coupling processes. This compound is particularly useful in multistep syntheses where boronic acid derivatives are prone to decomposition. Its compatibility with diverse reaction conditions further broadens its utility in organic synthesis.

ETHYNYLBORONIC ACID MIDA ESTER structure

1310384-76-9 structure

Product Name:ETHYNYLBORONIC ACID MIDA ESTER

CAS No:1310384-76-9

MF:C₇H₈BNO₄

MW:180.953722000122

CID:4582898

PubChem ID:71310651

Update Time:2025-05-28

ETHYNYLBORONIC ACID MIDA ESTER Chemical and Physical Properties

Names and Identifiers

- 2-Ethynyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
- 2-Ethynyl-6-methyl-[1,3,6,2]dioxazaborocane-4,8-dione
- 2-Ethynyldihydro-6-methyl-4H-1,3,6,2-dioxazaborocine-4,8(5H)-dione (ACI)
- 1310384-76-9
- Acetyleneboronic acid MIDA ester, Acetynylboronic acid MIDA ester, Ethyneboronic acid MIDA ester
- SY278837
- MFCD11215242
- W13777
- Acetyleneboronic acid MIDA ester
- EN300-623216
- 1104637-53-7
- ZB0273
- Acetyleneboronic acid MIDA ester, Acetynylboronic acid MIDA ester, Ethyneboronic acid MIDA ester
- DTXSID80746277
- ETHYNYLBORONIC ACID MIDA ESTER
- Inchi： 1S/C7H8BNO4/c1-3-8-12-6(10)4-9(2)5-7(11)13-8/h1H,4-5H2,2H3
- InChI Key： NHVZIRZCTRJEFP-UHFFFAOYSA-N
- SMILES： O=C1CN(C)CC(=O)OB(C#C)O1

Computed Properties

Exact Mass: 181.0546379g/mol
Monoisotopic Mass: 181.0546379g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8Å²

ETHYNYLBORONIC ACID MIDA ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00775755-100mg	2-Ethynyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione	1310384-76-9	98%	100mg	￥219.0	2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00775755-250mg	2-Ethynyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione	1310384-76-9	98%	250mg	￥371.0	2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00775755-1g	2-Ethynyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione	1310384-76-9	98%	1g	￥1000.0	2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00775755-5g	2-Ethynyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione	1310384-76-9	98%	5g	￥3600.0	2023-04-03
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0420P-1g	2-Ethynyl-6-methyl-[1,3,6,2]dioxazaborocane-4,8-dione	1310384-76-9	97%	1g	¥8726.45	2024-04-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0420P-5g	2-Ethynyl-6-methyl-[1,3,6,2]dioxazaborocane-4,8-dione	1310384-76-9	97%	5g	¥34958.27	2024-04-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0420P-500mg	2-Ethynyl-6-methyl-[1,3,6,2]dioxazaborocane-4,8-dione	1310384-76-9	97%	500mg	¥6103.27	2024-04-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0420P-250mg	2-Ethynyl-6-methyl-[1,3,6,2]dioxazaborocane-4,8-dione	1310384-76-9	97%	250mg	¥4354.48	2024-04-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0420P-100mg	2-Ethynyl-6-methyl-[1,3,6,2]dioxazaborocane-4,8-dione	1310384-76-9	97%	100mg	¥3480.09	2024-04-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0420P-50mg	2-Ethynyl-6-methyl-[1,3,6,2]dioxazaborocane-4,8-dione	1310384-76-9	97%	50mg	¥2605.69	2024-04-20